Cas no 502657-04-7 (1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-)
![1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- structure](https://www.kuujia.com/scimg/cas/502657-04-7x500.png)
502657-04-7 structure
Product name:1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
CAS No:502657-04-7
MF:C11H9N3O
MW:199.208661794662
CID:1563871
1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
- 1H-1,2,4-Triazole, 1-[4-(2-propyn-1-yloxy)phenyl]-
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- Inchi: 1S/C11H9N3O/c1-2-7-15-11-5-3-10(4-6-11)14-9-12-8-13-14/h1,3-6,8-9H,7H2
- InChI Key: LEDBNNOCEJDBJO-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCC#C)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 199.07467
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 379.1±52.0 °C(Predicted)
- PSA: 39.94
- pka: 2.47±0.10(Predicted)
1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- Related Literature
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Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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Jing Zhang,Pu Xiao Polym. Chem., 2018,9, 1530-1540
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Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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